Cas no 2137987-21-2 (1-[(Tert-butoxy)carbonyl]-5-(2,6-dimethylpiperidin-1-yl)piperidine-3-carboxylic acid)

• Product Name: 1-[(Tert-butoxy)carbonyl]-5-(2,6-dimethylpiperidin-1-yl)piperidine-3-carboxylic acid
• CAS No: 2137987-21-2
• MF: C₁₈H₃₂N₂O₄
• MW: 340.457685470581
• CID: 5879222
• PubChem ID: 137703701
• Update Time: 2025-05-19

1-[(Tert-butoxy)carbonyl]-5-(2,6-dimethylpiperidin-1-yl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137987-21-2
• EN300-718377
• 1-[(tert-butoxy)carbonyl]-5-(2,6-dimethylpiperidin-1-yl)piperidine-3-carboxylic acid
• 1-[(Tert-butoxy)carbonyl]-5-(2,6-dimethylpiperidin-1-yl)piperidine-3-carboxylic acid

• Inchi： 1S/C18H32N2O4/c1-12-7-6-8-13(2)20(12)15-9-14(16(21)22)10-19(11-15)17(23)24-18(3,4)5/h12-15H,6-11H2,1-5H3,(H,21,22)
• InChI Key： SFSMFPUZMYACST-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(=O)O)CC(C1)N1C(C)CCCC1C)=O

Computed Properties

• Exact Mass: 340.23620751g/mol
• Monoisotopic Mass: 340.23620751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70.1Ų

Additional information on 1-[(Tert-butoxy)carbonyl]-5-(2,6-dimethylpiperidin-1-yl)piperidine-3-carboxylic acid

Introduction to 1-[(Tert-butoxy)carbonyl]-5-(2,6-dimethylpiperidin-1-yl)piperidine-3-carboxylic acid (CAS No. 2137987-21-2)

1-[(Tert-butoxy)carbonyl]-5-(2,6-dimethylpiperidin-1-yl)piperidine-3-carboxylic acid, identified by its CAS number 2137987-21-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their structural complexity and functional versatility, making it a valuable intermediate in the synthesis of more complex bioactive molecules. The presence of both tert-butoxy carbonyl (Boc) and 2,6-dimethylpiperidine moieties in its structure imparts unique reactivity and stability, which are critical for its applications in drug development.

The Boc group is a well-established protecting group in organic synthesis, particularly in peptide coupling reactions. Its stability under basic conditions and ease of removal under acidic conditions make it an ideal choice for protecting amine functionalities during multi-step syntheses. In contrast, the 2,6-dimethylpiperidine moiety contributes to the compound's solubility and metabolic stability, which are crucial factors in drug design. This dual functionality has positioned 1-[(Tert-butoxy)carbonyl]-5-(2,6-dimethylpiperidin-1-yl)piperidine-3-carboxylic acid as a key building block in the synthesis of peptidomimetics and other therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of piperidine derivatives in drug discovery. Piperidine scaffolds are frequently found in approved drugs due to their ability to enhance binding affinity and pharmacokinetic properties. The specific substitution pattern in 1-[(Tert-butoxy)carbonyl]-5-(2,6-dimethylpiperidin-1-yl)piperidine-3-carboxylic acid, particularly the 2,6-dimethylpiperidine group, has been shown to improve oral bioavailability and reduce metabolic degradation. This has led to increased interest in this compound as a potential precursor for next-generation therapeutics.

One of the most compelling aspects of 1-[(Tert-butoxy)carbonyl]-5-(2,6-dimethylpiperidin-1-yl)piperidine-3-carboxylic acid is its role in the development of kinase inhibitors, which are among the most targeted classes of drugs in oncology research. The piperidine core is particularly effective at mimicking natural amino acid residues, allowing for precise interactions with protein targets. The Boc protection ensures that the amine group remains available for further functionalization without unintended side reactions. This has made CAS No. 2137987-21-2 a popular choice for researchers aiming to develop small-molecule inhibitors with high specificity and potency.

The synthesis of 1-[(Tert-butoxy)carbonyl]-5-(2,6-dimethylpiperidin-1-yl)piperidine-3-carboxylic acid involves a series of well-established organic transformations, including nucleophilic substitution reactions and protection-deprotection strategies. The use of high-purity starting materials and optimized reaction conditions is essential to ensure high yields and minimal impurities. Given its structural complexity, the synthesis often requires multi-step protocols, but recent improvements in synthetic methodologies have made it more accessible to pharmaceutical researchers.

In recent years, there has been growing interest in bioconjugation strategies, where small molecules are linked to biomolecules like peptides or antibodies to enhance their therapeutic efficacy. The Boc group in CAS No. 2137987-21-2 provides an excellent handle for such conjugation reactions, allowing for controlled attachment without disrupting the biological activity of the target molecule. This has opened up new avenues for drug development, particularly in targeted therapies where precision is paramount.

The pharmacological profile of derivatives derived from 1-[(Tert-butoxy)carbonyl]-5-(2,6-dimethylpiperidin-1-yl)piperidine-3-carboxylic acid has been extensively studied in preclinical models. Initial reports suggest that these compounds exhibit promising activity against various disease targets, including enzymes involved in cancer pathways and inflammatory responses. The ability to fine-tune the structure while maintaining key functional groups has allowed researchers to explore a wide range of biological activities.

The regulatory landscape for pharmaceutical intermediates like CAS No. 2137987-21-2 is stringent but well-defined. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure consistency and safety throughout the supply chain. As demand for high-quality intermediates grows, companies specializing in custom synthesis are increasingly focusing on optimizing processes to meet these standards while maintaining cost-effectiveness.

Future directions in the study of 1-[(Tert-butoxy)carbonyl]-5-(2,6-dimethylpiperidin-1-yl)piperidine-3-carboxylic acid include exploring its potential as a scaffold for novel drug candidates and investigating its role in combination therapies. The versatility of its structure allows for modifications that could enhance its pharmacokinetic properties or broaden its therapeutic scope. Collaborative efforts between academic researchers and industry scientists are likely to drive innovation in this area.

In conclusion,1-[tert-butoxy]carbonyl]-5-[2,6-dimethyl-pipecolin]ine] carboxylic acid (CAS No 2137987 21 2) represents a significant advancement in pharmaceutical chemistry due to its structural features and functional utility Its role as an intermediate in drug synthesis particularly highlights its importance as a building block for complex bioactive molecules With ongoing research into kinase inhibitors peptidomimetics bioconjugation strategies and other therapeutic applications this compound is poised to remain at forefront of medicinal chemistry innovation